[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(2-fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C13H15FO2/c1-16-9-2-3-10(11(14)4-9)13-5-12(6-13,7-13)8-15/h2-4,15H,5-8H2,1H3
• InChI Key: GXXVCSFHYDTVEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C23CC(C2)(C3)CO)F
• Molecular Formula: C13H15FO2
• Molecular Weight: 222.25 g/mol

Description

[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development. 1.1]pentanyl]methanol.

Mechanism of Action

The mechanism of action of [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is not fully understood. However, it is believed to act as a selective agonist of the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids.
Biochemical and Physiological Effects:
[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to produce potent analgesic effects in animal models. It has also been shown to reduce drug-seeking behavior in animal models of addiction. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is its potent analgesic effects, which make it a promising candidate for the treatment of chronic pain. However, one of the main limitations of this compound is its complex synthesis process, which may make it difficult to produce in large quantities for clinical use.

Future Directions

There are several future directions for research on [3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol. One potential direction is to investigate its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models. Another potential direction is to further investigate its mechanism of action, which may help to identify new targets for the development of analgesic drugs. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, which may help to identify new therapeutic applications.

Synthesis Methods

[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a complex compound that requires a multi-step synthesis process. The synthesis method involves the reaction of 2-fluoro-4-methoxybenzaldehyde with bicyclo[1.1.1]pentan-1-ol, followed by reduction with sodium borohydride to yield the final product.

Scientific Research Applications

[3-(2-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been extensively studied for its potential applications in drug development. It has been shown to exhibit potent analgesic effects in animal models, making it a promising candidate for the treatment of chronic pain. Additionally, it has been investigated for its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models.